Efficient copper-catalyzed N-arylations of nitrogen-containing heterocycles and aliphatic amines in water†

Green Chemistry Pub Date: 2010-05-05 DOI: 10.1039/C002172E

Abstract

A simple and efficient copper-catalyzed method has been developed for N-arylations of nitrogen-containing heterocycles and aliphatic amines in water. The protocol uses (1E,2E)-oxalaldehyde dioxime (OADO) as the ligand, and water as the solvent, and shows good tolerance towards various functional groups.

Graphical abstract: Efficient copper-catalyzed N-arylations of nitrogen-containing heterocycles and aliphatic amines in water
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